2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H18ClN3OS/c1-13-3-4-14(2)17(11-13)22-18(24)12-25-19-21-9-10-23(19)16-7-5-15(20)6-8-16/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: UBEUOOAMABSEIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide, also known as CJ-15,208, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the imidazole-based thioacetamide derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Anticancer Activities

Compounds related to 2-((1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide have shown potential in anticancer activities. A study by Duran and Demirayak (2012) synthesized derivatives of this compound and tested them against various human tumor cell lines. Some compounds exhibited reasonable anticancer activity, especially against melanoma-type cell lines (Duran & Demirayak, 2012).

pKa Determination and Acidity

Another study by Duran and Canbaz (2013) focused on determining the acidity constants of related acetamide derivatives. They found that the first protonation of these compounds occurs on the nitrogen at the imidazole ring, suggesting specific chemical behaviors essential for their potential therapeutic applications (Duran & Canbaz, 2013).

Corrosion Inhibition

Research conducted by Rouifi et al. (2020) explored the use of related benzimidazole derivatives as corrosion inhibitors for carbon steel in acidic solutions. Their study showed that these compounds effectively inhibited corrosion, indicating potential applications in industrial settings (Rouifi et al., 2020).

α-Glucosidase Inhibitory Potential

A study by Iftikhar et al. (2019) synthesized N-aryl/aralkyl derivatives of a related compound and evaluated them for their α-glucosidase inhibitory potential. Some compounds were identified as promising inhibitors, suggesting potential use in managing diseases like diabetes (Iftikhar et al., 2019).

Antibacterial Activity

Desai et al. (2008) synthesized derivatives that showed moderate to good antibacterial activity against both gram-positive and gram-negative bacteria, indicating potential use in treating bacterial infections (Desai et al., 2008).